Cas no 2229330-60-1 (2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine
• CAS No: 2229330-60-1
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 6420182
• PubChem ID: 165679071
• Update Time: 2025-05-26

2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine
• EN300-1942694
• 2229330-60-1

• Inchi： 1S/C11H12F2N2/c12-11(13,7-14)6-8-1-2-10-9(5-8)3-4-15-10/h1-5,15H,6-7,14H2
• InChI Key： JEHQGAYSSYIKOX-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC2=C(C=CN2)C=1)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine

2,2-Difluoro-3-(1H-indol-5-yl)propan-1-amine

The compound 2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine (CAS No. 2229330-60-1) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a difluorinated propane backbone with a 1H-indole moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. The indole ring is a well-known heterocyclic structure that contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, due to its aromaticity and hydrogen bonding capabilities.

Recent studies have highlighted the potential of 2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine in drug discovery efforts. For instance, researchers have explored its role as a building block for constructing indole-based inhibitors targeting kinases and other enzymes implicated in cancer and neurodegenerative diseases. The difluorinated propane group introduces steric hindrance and electronic effects that can modulate the compound's bioavailability and binding affinity, making it an attractive candidate for optimization in medicinal chemistry pipelines.

In terms of synthesis, the compound can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. One notable method involves the reaction of an appropriate indole derivative with a fluoroalkyl halide in the presence of a base. This approach allows for precise control over the stereochemistry and regioselectivity of the product, ensuring high purity and consistency. The use of green chemistry principles, such as catalytic systems and recyclable solvents, has further enhanced the sustainability of these synthetic pathways.

The structural versatility of 2,2-difluoro-3-(1H-indol-5-yl)propan-1-amine extends to its applications beyond drug discovery. For example, it has been utilized as a precursor in the synthesis of advanced materials, such as fluorescent sensors and organic semiconductors. The indole moiety contributes to the compound's photophysical properties, enabling applications in optoelectronics and imaging technologies. Researchers have also investigated its potential as a ligand in metalloorganic frameworks (MOFs), where it can serve as a coordinating unit to metal ions, enhancing the porosity and stability of these materials.

From an analytical perspective, the characterization of 2,2-difluoro-3-(1H-indol-5-yl)propan-1-amines has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. Additionally, computational methods, such as density functional theory (DFT), have been employed to study its electronic properties and reactivity under various conditions.

Looking ahead, the continued exploration of 2,2-difluoro-3-(1H-indol